Cas no 16874-33-2 (oxolane-2-carboxylic acid)

• Product Name: oxolane-2-carboxylic acid
• CAS No: 16874-33-2
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD00022473
• CID: 50568
• PubChem ID: 86079
• Update Time: 2025-04-18

oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofuran-2-carboxylic acid
• Tetrahydro-2-furoic acid
• (±)-Tetrahydro-2-furoic acid
• 2-Tetrahydrofuroic acid
• 2-Furancarboxylic acid, tetrahydro-
• Tetrahydro-2-furancarboxylic acid
• THFAC
• 2-Tetrahydrofuroic
• TIMTEC-BB SBB004298
• 2-Tetrahydrofuroic a
• Terazosin Impurity 1
• TETRAHYDROFUROIC ACID
• 2-TETRAHYDROFUOIC ACID
• Tetrahydrofurioic Acid
• oxolane-2-carboxylic acid
• Furancarboxylic acid, tetrahydro-
• THFC
• tetrahydro-furan-2-carboxylic acid
• PubChem7088
• tetrahydro 2-furanoic acid
• tetrahydrofuran carboxylic acid
• Tetrahydro-2-furoic acid,98%

• MDL： MFCD00022473
• Inchi： 1S/C5H8O3/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)
• InChI Key： UJJLJRQIPMGXEZ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(=O)O
• BRN： 109671

Computed Properties

• Exact Mass: 115.03951
• Monoisotopic Mass: 116.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.209 g/mL at 25 °C(lit.)
• Melting Point: 21°C
• Boiling Point: 130°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.46(lit.)
• Water Partition Coefficient: dissolution
• PSA: 49.36
• Solubility: dissolve in water

oxolane-2-carboxylic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 3265 8
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S28A
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds